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Compound of Interest

5-Nitro-2-(piperidin-1-
Compound Name:
yl)benzaldehyde

L  Get Quote

Cat. No.: B1301768

Essential Safety and Handling Guide for 5-Nitro-
2-(piperidin-1-yl)benzaldehyde

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential safety protocols, operational
procedures, and disposal plans for 5-Nitro-2-(piperidin-1-yl)benzaldehyde, ensuring
personnel safety and minimizing environmental impact. The following information is a synthesis
of available data for this compound and related aromatic nitro-aldehydes.

Chemical Profile:

Property Value

Chemical Name

5-Nitro-2-(piperidin-1-yl)benzaldehyde

Molecular Formula C12H14N203
Molecular Weight 234.25 g/mol
Appearance Solid

Primary Hazards

Causes serious eye irritation. May cause skin
and respiratory irritation.
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Hazard Identification and Personal Protective
Equipment

Based on information for structurally similar compounds and the known hazards of aromatic
nitro-aldehydes, 5-Nitro-2-(piperidin-1-yl)benzaldehyde is classified as a hazardous
substance requiring careful handling. The Globally Harmonized System (GHS) pictogram
GHSO7 (irritant) is associated with this compound, with the hazard statement H319 indicating it
causes serious eye irritation. Analogous compounds suggest it may also cause skin and

respiratory irritation[1]. A multi-layered approach to safety, combining engineering controls and
appropriate Personal Protective Equipment (PPE), is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Must be worn at all times in the
laboratory and conform to

Eye Protection Safety Goggles OSHA 29 CFR 1910.133 or
European Standard EN166
standards[1][2].

Recommended when there is
Face Protection Face Shield a significant risk of splashing
or dust generation[1].

Nitrile gloves are a suitable
choice for short-term
] ] ] protection. Inspect gloves for
Hand Protection Chemical-resistant gloves ) )
integrity before each use and
change them immediately

upon contamination[1].

A flame-resistant lab coat
should be worn and kept fully
) buttoned. For larger quantities
Body Protection Laboratory Coat o )
or significant splash risk, a
chemical-resistant apron is

recommended.

Use a NIOSH/MSHA or

European Standard EN 149
Respiratory Protection Dust mask or respirator approved respirator if dust

formation is likely or if working

outside of a fume hood[1][2].

Operational Plan for Safe Handling

A systematic approach is crucial when working with 5-Nitro-2-(piperidin-1-yl)benzaldehyde.

1. Preparation and Engineering Controls:
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 All handling of the solid compound should occur within a certified chemical fume hood to
minimize inhalation exposure.

o Ensure that an eyewash station and a safety shower are readily accessible.

o Keep the work area clean and organized to prevent accidental spills.

2. Weighing and Transfer:

o Conduct all weighing and transfer operations within a fume hood to contain any dust.
o Use appropriate tools (e.g., spatulas) to handle the solid material and avoid creating dust.
o Close the container tightly after use.

3. During the Experiment:

o Keep all containers with 5-Nitro-2-(piperidin-1-yl)benzaldehyde clearly labeled.

e Avoid contact with skin and eyes.

e Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the chemical, even if gloves were worn.

4. Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

» Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Proper disposal of 5-Nitro-2-(piperidin-1-yl)benzaldehyde and its contaminated materials is
critical to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:
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e Solid Waste: Collect any unused or waste 5-Nitro-2-(piperidin-1-yl)benzaldehyde in a
clearly labeled, sealed container for hazardous waste.

» Contaminated Materials: Disposable items such as gloves, weighing paper, and paper towels
that have come into contact with the chemical should be collected in a designated hazardous
waste container.

e Solutions: Any solutions containing this compound should be collected in a labeled, sealed,
and appropriate solvent waste container. Do not pour down the drain[1].

Disposal Procedure:

 All chemical waste must be disposed of through a licensed professional waste disposal
service[1].

» Follow all local, state, and federal regulations for hazardous waste disposal.

o Contaminated packaging should be disposed of as unused product[1].

Spill Management Protocol

In the event of a spill, follow these steps:

o Evacuate: Evacuate non-essential personnel from the immediate spill area.

o Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

o Don PPE: Put on the appropriate PPE, including respiratory protection, chemical-resistant
gloves, and eye/face protection.

» Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,
sealed container for hazardous waste. Avoid actions that could generate dust. For a liquid
spill, use an inert absorbent material to contain and collect the spill.

o Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and
collect the cleaning materials for disposal as hazardous waste.

Handling Workflow for 5-Nitro-2-(piperidin-1-yl)benzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(piperidin-1-yl)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-5-nitro-2-piperidin-1-yl-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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